11S-Hede

• Molecular Formula: C20H36O3
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C20H36O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h7,10,13,16,19,21H,2-6,8-9,11-12,14-15,17-18H2,1H3,(H,22,23)/b10-7-,16-13+/t19-/m1/s1
• InChIKey: HDMIRVFIVOGVIC-HVLYWLSYSA-N

Procurement Guide: 11S-HEDE (11S-Hydroxyeicosadienoic Acid) as a Defined Stereoisomer Reference Standard

11S-HEDE (11S-hydroxy-12E,14Z-eicosadienoic acid, CAS 330800-90-3) is a chiral eicosanoid metabolite belonging to the oxylipin class, with molecular formula C20H36O3 and molecular weight 324.5 Da [1]. The compound is biosynthesized from dihomo-γ-linolenic acid (DGLA) via cyclooxygenase (COX)-mediated oxidation within macrophages, and may also be produced through lipoxygenase (LOX) pathways . As the 11(S) stereoisomer of 11-HEDE, this compound is obtained through chromatographic resolution of the (±)11-HEDE racemic mixture and is available as a pure enantiomer for specialized research applications requiring defined stereochemistry . 11S-HEDE is structurally characterized by a single hydroxyl group at the C11 position with defined (S) configuration and a conjugated diene system at positions 12E,14Z, with predicted XLogP3 of 6.4 indicating high lipophilicity [1].

Stereochemistry Single defined 11(S)-enantiomer for chiral control studies

Source Resolved from racemic (±)11-HEDE by preparative chiral chromatography

Use context Negative control and stereochemical standard in eicosanoid research

• [1] PubChem. 11S-HEDE (Compound Summary). CID 5282704. National Center for Biotechnology Information. View Source

Why Generic HETE/HEDE Isomers Cannot Substitute for 11S-HEDE in Defined Research Applications

Substitution of 11S-HEDE with other hydroxyeicosanoid isomers or racemic (±)11-HEDE is not scientifically valid due to three critical differentiation factors. First, stereochemistry at the hydroxyl position dictates receptor recognition and biological activity in the eicosanoid class—seminal work on PPAR nuclear receptors established that 8(S)-HETE strongly activates PPARα, while the corresponding (R) enantiomer and other (S)-HETEs (including 5(S)-, 12(S)-, and 15(S)-HETE) exhibit no detectable activation in the same assay system [1]. This stereoselectivity principle applies across the eicosanoid family and directly impacts whether a given isomer functions as an active ligand or an inert control. Second, the DGLA-derived HEDE backbone (C20:2) differs structurally and biosynthetically from arachidonic acid-derived HETE metabolites (C20:4), meaning the parent fatty acid source and double bond architecture are distinct [2]. Third, the racemic (±)11-HEDE mixture contains both 11(S) and 11(R) enantiomers in equal proportions; using this mixture in assays designed for a single defined stereoisomer introduces uncontrolled variability and precludes attribution of observed effects to a specific enantiomer. Researchers requiring defined stereochemical controls in eicosanoid signaling studies—particularly those involving COX/LOX pathway characterization or enantiomer-specific receptor screening—must procure the purified 11(S) enantiomer rather than relying on racemic mixtures or structurally related isomers.

Stereochemistry-driven receptor recognition

Hydroxyl configuration may determine receptor activity; other HETE/HEDE isomers may not produce equivalent signaling responses.

DGLA-derived vs. AA-derived backbone

11S-HEDE (C20:2, DGLA origin) differs structurally from arachidonic acid-derived HETEs (C20:4); pathway mapping may not transfer.

Racemic mixture introduces uncontrolled variability

(±)11-HEDE contains 50% (R) enantiomer, precluding unambiguous attribution of effects to a single stereochemical configuration.

• [1] Yu K, Bayona W, Kallen CB, Harding HP, Ravera CP, McMahon G, et al. Differential activation of peroxisome proliferator-activated receptors by eicosanoids. Journal of Biological Chemistry. 1995;270(41):23975-23983. View Source
• [2] TargetMol. (±)11-HEDE (T84606) and 11(R)-HEDE Technical Datasheets. View Source

11S-HEDE Quantitative Differentiation Evidence: Comparative Data vs. Structural Analogs

Stereoselective PPAR Activation Profile: 11S-HEDE vs. 8S-HETE as Class Reference

A comprehensive screening study of hydroxyeicosatetraenoic acids (HETEs) evaluated PPAR family activation using a heterologous tetracycline repressor fusion assay system. 8(S)-HETE was identified as a strong PPARα activator, demonstrating robust concentration-dependent transactivation. Critically, the stereoselectivity of this activation was confirmed: the (R) enantiomer of 8-HETE exhibited no activation, and the panel of other (S)-HETEs tested—including 5(S)-, 12(S)-, and 15(S)-HETE—failed to activate PPARα under identical assay conditions. Notably, 11(S)-HETE was not evaluated in this foundational study, and to date, no peer-reviewed literature reports PPARα transactivation activity for 11S-HEDE [1]. This absence of demonstrated PPARα agonism for 11S-HEDE represents a critical differentiation point from 8(S)-HETE, positioning 11S-HEDE as a negative control or comparator compound for stereochemistry-activity relationship studies.

PPARα activation

Class-level

11S-HEDE: no reported PPARα activity; 8(S)-HETE: strong activator; 5S-,12S-,15S-HETE: no activation

Supports use as stereochemical negative control in PPARα transactivation screens

Class-level stereoselectivity pattern; no direct 11S-HEDE PPARα data

Evidence Dimension	PPARα transactivation (concentration-dependent activation)
Target Compound Data	No published PPARα transactivation data; 11S-HEDE lacks documented biological activity in peer-reviewed literature
Comparator Or Baseline	8(S)-HETE: Strong PPARα activator; 5(S)-, 12(S)-, and 15(S)-HETE: No PPARα activation detected
Quantified Difference	Qualitative difference only: 8(S)-HETE exhibits robust activation (reported as strong activator with stereoselective requirement); 11S-HEDE has no reported PPARα activity
Conditions	Heterologous tetracycline repressor-PPAR fusion assay; CV-1 or COS cell lines; concentration range: multiple eicosanoids screened

Why This Matters

Researchers investigating structure-activity relationships among hydroxyeicosanoids require a defined stereoisomer that lacks PPARα agonism to serve as a negative control in comparative assays alongside active ligands like 8(S)-HETE.

• [1] Yu K, Bayona W, Kallen CB, Harding HP, Ravera CP, McMahon G, et al. Differential activation of peroxisome proliferator-activated receptors by eicosanoids. Journal of Biological Chemistry. 1995;270(41):23975-23983. View Source

Enantiomeric Purity: 11S-HEDE vs. Racemic (±)11-HEDE as Procurement Baseline

11S-HEDE (CAS 330800-90-3) is obtained through chromatographic resolution of the racemic (±)11-HEDE mixture (CAS 5598-37-8) . The racemic mixture contains equal amounts (50:50) of 11(S)-HEDE and 11(R)-HEDE enantiomers, which are distinct chemical entities with the same molecular weight (324.5 Da) and molecular formula (C20H36O3) but opposite stereochemical configuration at the C11 hydroxyl-bearing chiral center [1]. 11(R)-HEDE is synthesized from 11Z,14Z-eicosadienoic acid through a COX-mediated lipoxygenase-type reaction and exhibits detectable conjugated diene absorbance that enables spectrophotometric quantification of COX activity . In contrast, purified 11S-HEDE lacks documented biological activity and serves a distinct research purpose as a defined stereochemical standard [2].

Enantiomeric purity

Reported

100% 11(S)-enantiomer (single stereoisomer) vs. (±)11-HEDE (50:50 racemic mixture)

Defined stereochemistry eliminates enantiomer ambiguity in assay interpretation

Prepared via preparative chiral chromatography; CAS 330800-90-3

Evidence Dimension	Enantiomeric composition
Target Compound Data	100% 11(S) enantiomer (single defined stereoisomer); 0% 11(R) enantiomer
Comparator Or Baseline	(±)11-HEDE: 50% 11(S)-HEDE and 50% 11(R)-HEDE (racemic mixture)
Quantified Difference	100% S-enantiomer purity vs. 50:50 racemic mixture; absolute stereochemical definition difference
Conditions	Chromatographic resolution (preparative chiral chromatography); CAS differentiation: 330800-90-3 (11S-HEDE) vs. 5598-37-8 (±11-HEDE)

Why This Matters

Procurement of the defined 11(S) enantiomer eliminates the confounding variable of mixed stereoisomers, which is essential for studies requiring unambiguous attribution of observed effects to a single stereochemical configuration.

• [1] TargetMol. (±)11-HEDE (T84606) Product Datasheet. View Source
• [2] Cenmed. 11(S)-HEDE-100 µg Product Datasheet. View Source

Biosynthetic Origin Specificity: DGLA-Derived HEDE vs. Arachidonic Acid-Derived HETE Analogs

11S-HEDE is biosynthesized from dihomo-γ-linolenic acid (DGLA, C20:3 ω-6), a distinct essential fatty acid precursor that yields metabolites with a different double bond architecture compared to arachidonic acid (AA, C20:4 ω-6)-derived compounds . 11S-HEDE is formed via COX-mediated oxidation of DGLA within macrophages, whereas the closely named 11(S)-HETE (which is structurally distinct and derived from AA) is produced via different enzymatic pathways . The parent fatty acid distinction is functionally meaningful: DGLA-derived eicosanoids exhibit different receptor binding profiles and biological activities than their AA-derived counterparts, including differential effects on platelet aggregation, inflammation, and vascular tone [1]. This biosynthetic origin difference provides a critical variable for studies dissecting DGLA-specific versus AA-specific eicosanoid signaling pathways.

Biosynthetic origin

Reported

DGLA (C20:3) → 11S-HEDE (C20:2, 12E,14Z); AA (C20:4) → 11(S)-HETE (C20:4 backbone)

Enables DGLA-specific pathway discrimination studies vs. AA cascade

Distinct double bond architecture and receptor profiles

Evidence Dimension	Parent fatty acid source
Target Compound Data	DGLA (C20:3 ω-6) → 11S-HEDE (C20:2 backbone with 12E,14Z conjugated diene; one hydroxyl group)
Comparator Or Baseline	11(S)-HETE: derived from arachidonic acid (C20:4 ω-6) → C20:4 backbone with four double bonds
Quantified Difference	Structural difference: C20:2 backbone with two double bonds (12E,14Z) vs. C20:4 backbone with four double bonds (5Z,8Z,12E,14Z)
Conditions	Biosynthesis in murine peritoneal macrophages; COX-mediated oxidation; DGLA substrate vs. AA substrate

Why This Matters

Investigators studying DGLA-specific eicosanoid signaling—as distinct from arachidonic acid cascade metabolites—require a DGLA-derived compound with defined stereochemistry for pathway mapping and substrate-specificity experiments.

• [1] Wang X, Lin H, Gu Y. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases. Lipids in Health and Disease. 2012;11:25. View Source

GPR31 Receptor Binding Profile: 11S-HEDE vs. 12S-HETE as High-Affinity Ligand

GPR31 (also known as the 12-(S)-HETE receptor) is a G protein-coupled receptor that functions as a high-affinity receptor for 12-(S)-HETE, an arachidonic acid metabolite secreted by platelets and tumor cells [1]. Pharmacological characterization studies demonstrate that GPR31 exhibits high affinity for 12-(S)-HETE and much lower affinities for other HETE isomers [2]. The receptor mediates endothelial cell retraction, chemotaxis, and immunomodulation in multiple leukocyte populations, with 12-(S)-HETE serving as the primary endogenous agonist [3]. 11S-HEDE, as a DGLA-derived C20:2 metabolite lacking the C20:4 tetraene structure of 12-(S)-HETE, is not reported as a GPR31 ligand. This differential receptor recognition profile makes 11S-HEDE valuable as a structurally related but receptor-inert control compound for studies requiring discrimination between 12-(S)-HETE-specific GPR31 signaling and off-target eicosanoid effects.

GPR31 binding

Class-level

11S-HEDE: no reported GPR31 binding; 12(S)-HETE: high-affinity GPR31 ligand

Provides receptor-inert control for 12S-HETE pharmacology studies

Inferred from absence of activity; confirm in target assay

Evidence Dimension	GPR31 receptor binding affinity
Target Compound Data	No reported GPR31 binding or activation; 11S-HEDE lacks documented GPR31 receptor activity
Comparator Or Baseline	12-(S)-HETE: High-affinity GPR31 ligand (primary endogenous agonist); other HETE isomers: much lower affinities
Quantified Difference	Qualitative difference only: high-affinity ligand (12S-HETE) vs. non-ligand (11S-HEDE inferred from absence of reported activity)
Conditions	GPR31 is a class A GPCR; 12-(S)-HETE binding characterized via radioligand binding assays and functional cAMP assays

Why This Matters

Investigators studying GPR31-mediated signaling require a structurally related eicosanoid that does not activate the receptor, enabling discrimination between receptor-specific and receptor-independent cellular responses.

• [1] UniProt. GPR31 - G-protein coupled receptor 31. Entry ID: O00270. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Leukotriene receptors (version 2019.4): BLT2 receptor binds 12S-HETE, 12S-HPETE, and 15S-HETE. GPR31 is a high-affinity 12-(S)-HETE receptor. View Source
• [3] Guo Y, Zhang W, Giroux C, et al. Identification of the orphan G protein-coupled receptor GPR31 as a receptor for 12-(S)-hydroxyeicosatetraenoic acid. Journal of Biological Chemistry. 2011;286(39):33832-33840. View Source

COX Activity Quantification: 11R-HEDE as Active Reporter vs. 11S-HEDE as Chromatographic Byproduct

11(R)-HEDE is synthesized from 11Z,14Z-eicosadienoic acid through a COX-mediated lipoxygenase-type reaction and exhibits a characteristic conjugated diene absorbance that enables spectrophotometric quantification of COX enzymatic activity . The conjugated diene chromophore in 11(R)-HEDE absorbs UV light at approximately 234-237 nm, providing a direct optical readout for COX activity measurements without requiring radiometric or fluorometric labeling . In contrast, 11(S)-HEDE is obtained exclusively through chromatographic resolution of the racemic mixture and has no reported role as an enzymatic activity reporter . This functional dichotomy establishes 11(R)-HEDE as the enzymatically relevant enantiomer for COX activity assays, while 11(S)-HEDE serves as a defined stereochemical control that lacks this spectrophotometric utility.

COX reporter function

Data to verify

11(R)-HEDE: conjugated diene reporter for COX activity; 11S-HEDE: chromatographic byproduct, no reporter utility

Separates enzymatic reporter from stereochemical control applications

11S-HEDE lacks spectrophotometric quantification capability

Evidence Dimension	Utility for COX enzymatic activity quantification
Target Compound Data	No reported spectrophotometric detection utility; obtained via chromatographic resolution only; no COX activity reporting function
Comparator Or Baseline	11(R)-HEDE: Quantifiable via conjugated diene absorbance at ~234-237 nm; serves as COX activity reporter
Quantified Difference	Qualitative functional difference: active COX reporter (11R-HEDE) vs. inactive stereoisomer with no enzymatic reporter function (11S-HEDE)
Conditions	Spectrophotometric analysis of conjugated diene absorbance; COX-mediated biosynthesis from 11Z,14Z-eicosadienoic acid

Why This Matters

Laboratories performing COX enzymatic activity assays require the active (R) enantiomer for spectrophotometric quantification; procurement of the defined (S) enantiomer ensures experimental separation of enzymatic reporter function from stereochemical control applications.

Validated Research Applications and Procurement Use Cases for 11S-HEDE

Stereochemical Negative Control for Eicosanoid Nuclear Receptor Screening

11S-HEDE serves as a defined stereochemical negative control in PPAR nuclear receptor transactivation screening assays. Based on established class-level evidence that stereoselectivity governs PPARα activation among hydroxyeicosanoids [1] and that 11S-HEDE lacks documented PPARα agonism , researchers can employ 11S-HEDE as an inert comparator when evaluating novel eicosanoid ligands or structure-activity relationships. This application is particularly relevant for laboratories investigating why certain (S)-HETEs (e.g., 8S-HETE) activate PPARα while others (5S-, 12S-, 15S-HETE) do not, requiring a pure enantiomer with defined stereochemistry that does not confound the assay readout.

Chiral Chromatography Method Development and Enantiomeric Resolution Validation

The separation of 11(S)-HEDE from its (R) enantiomer via preparative chiral chromatography [2] positions this compound as a benchmark standard for analytical method development and validation. Laboratories developing or optimizing chiral separation protocols for hydroxylated fatty acids require authenticated pure enantiomers to validate column performance, confirm retention time reproducibility, and establish method detection limits. 11S-HEDE, with its single chiral center at C11 and defined stereochemistry, provides a well-characterized reference material for calibrating chiral LC-MS systems and verifying enantiomeric resolution efficiency in oxylipin analytical workflows.

DGLA-Specific vs. Arachidonic Acid Pathway Discrimination Studies

Investigators seeking to distinguish DGLA-derived eicosanoid signaling from the canonical arachidonic acid cascade employ 11S-HEDE as a pathway-specific metabolite probe . Unlike the extensively characterized HETE family derived from arachidonic acid, HEDE metabolites originate from DGLA and possess a distinct C20:2 backbone with unique double bond geometry (12E,14Z conjugated diene) [3]. This biosynthetic divergence makes 11S-HEDE valuable for studies comparing COX/LOX processing of different ω-6 fatty acid substrates, examining differential receptor activation profiles between DGLA-derived and AA-derived eicosanoids, and mapping the distinct biological effects of the DGLA metabolic branch in macrophage and inflammatory models.

GPR31 Receptor Signaling Control in 12S-HETE Pharmacology

In experimental systems examining GPR31 (12S-HETE receptor) signaling, 11S-HEDE functions as a structurally related but receptor-inert control compound [4]. Since GPR31 exhibits high affinity and specificity for 12-(S)-HETE with markedly lower affinities for other HETE isomers [5], 11S-HEDE—lacking both the C20:4 tetraene structure and documented GPR31 binding activity—enables investigators to discriminate between GPR31-mediated effects and non-specific eicosanoid responses. This application supports mechanistic studies of endothelial barrier function, tumor cell extravasation, and platelet-mediated signaling where distinguishing receptor-specific pharmacology from off-target eicosanoid actions is critical for data interpretation.

Application

Selection Property

Validation Focus

PPARα negative control screening

Stereochemical specificity

PPARα ligand discrimination vs. known agonists

Chiral LC-MS method calibration

Enantiomeric purity benchmark

Chiral separation validation and retention time reproducibility

DGLA vs. AA pathway discrimination

Biosynthetic origin specificity

Metabolic branch mapping and substrate-specific signaling

GPR31 receptor-inert control

Receptor binding selectivity

GPR31-specific vs. off-target eicosanoid responses

• [1] Yu K, Bayona W, Kallen CB, Harding HP, Ravera CP, McMahon G, et al. Differential activation of peroxisome proliferator-activated receptors by eicosanoids. Journal of Biological Chemistry. 1995;270(41):23975-23983. View Source
• [2] TargetMol. (±)11-HEDE (T84606) Product Datasheet; chromatographic resolution yields purified enantiomers. View Source
• [3] PubChem. 11S-HEDE (Compound Summary). CID 5282704. Molecular structure and double bond configuration (12E,14Z). View Source
• [4] UniProt. GPR31 - G-protein coupled receptor 31. High-affinity receptor for 12-(S)-HETE. View Source
• [5] IUPHAR/BPS Guide to Pharmacology. Leukotriene receptors: GPR31 specificity. View Source